Cas no 50656-75-2 (2H-1-Benzopyran-2-one,5,6-dihydroxy-7-methoxy-)

• Product Name: 2H-1-Benzopyran-2-one,5,6-dihydroxy-7-methoxy-
• CAS No: 50656-75-2
• MF: C₁₀H₈O₅
• MW: 208.167523384094
• CID: 378086
• PubChem ID: 10104491
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,5,6-dihydroxy-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,5,6-dihydroxy-7-methoxy-
• Isofraxetin
• 2H-1-Benzopyran-2-one,5,6-dihydroxy-7-methoxy-(9CI)
• CHEMBL3894520
• UNII-AC41B525YC
• 50656-75-2
• 5,6-dihydroxy-7-methoxycoumarin
• 2H-1-Benzopyran-2-one, 5,6-dihydroxy-7-methoxy-
• AC41B525YC
• Q27273858
• 5,6-Dihydroxy-7-methoxy-2H-chromen-2-one

• Inchi： 1S/C10H8O5/c1-14-7-4-6-5(9(12)10(7)13)2-3-8(11)15-6/h2-4,12-13H,1H3
• InChI Key： ICFLIFNKWPXOAM-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C(=C(C(=CC1=2)OC)O)O)=O

Computed Properties

• Exact Mass: 208.03714
• Monoisotopic Mass: 208.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins